Cas no 120546-70-5 (Thiazolo[5,4-h]isoquinolin-2(1H)-one)

Thiazolo[5,4-h]isoquinolin-2(1H)-one structure
120546-70-5 structure
Product Name:Thiazolo[5,4-h]isoquinolin-2(1H)-one
CAS No:120546-70-5
MF:C10H6N2OS
MW:202.232440471649
CID:104974
PubChem ID:14660303
Update Time:2025-04-18

Thiazolo[5,4-h]isoquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[5,4-h]isoquinolin-2(1H)-one
    • 1H-[1,3]thiazolo[5,4-h]isoquinolin-2-one
    • Thiazolo[5,4-h]isoquinolin-2(1H)-one (9CI)
    • ACMC-1C1NX
    • AG-D-44850
    • AGN-PC-002AEX
    • CTK0H0367
    • DTXSID10562700
    • [1,3]Thiazolo[5,4-h]isoquinolin-2(1H)-one
    • 120546-70-5
    • Inchi: 1S/C10H6N2OS/c13-10-12-9-7-5-11-4-3-6(7)1-2-8(9)14-10/h1-5H,(H,12,13)
    • InChI Key: OESRPZVDCPNWTK-UHFFFAOYSA-N
    • SMILES: S1C(NC2=C1C=CC1C=CN=CC2=1)=O

Computed Properties

  • Exact Mass: 201.01235
  • Monoisotopic Mass: 202.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.3Ų

Experimental Properties

  • PSA: 42.85
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